Cas no 19943-30-7 ((3S,8aR)-3-isobutyl-hexahydropyrrolo[1,2-a]pyrazine-1,4-dione)

• Product Name: (3S,8aR)-3-isobutyl-hexahydropyrrolo[1,2-a]pyrazine-1,4-dione
• CAS No: 19943-30-7
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• CID: 2039752
• Update Time: 2025-04-08

(3S,8aR)-3-isobutyl-hexahydropyrrolo[1,2-a]pyrazine-1,4-dione Chemical and Physical Properties

Names and Identifiers

• (3S,8aR)-3-isobutyl-hexahydropyrrolo[1,2-a]pyrazine-1,4-dione
• (8aR)-3c-Isobutyl-(8ar)-hexahydro-pyrrolo[1,2-a]pyrazin-1,4-dion
• (8aR)-3c-isobutyl-(8ar)-hexahydro-pyrrolo[1,2-a]pyrazine-1,4-dione
• 2-Isobutyl-hexahydro-pyrrolo[1,2-a]pyrazin-1,4-dion
• 2-isobutyl-hexahydro-pyrrolo[1,2-a]pyrazine-1,4-dione
• 3-(2-methylpropyl)hexahydropyrrolo[1,2-a]pyrazin-1,4-dione
• 3-isobutyl-hexahydro-pyrrolo[1,2-a]pyrazine-1,4-dione
• 3-isobutylhexahydropyrrolo[1,2-a]pyrazine-1,4-dione
• cyclo(D)-Pro-(L)-Leu
• cyclo(l-Leu-D-Pro)
• cyclo(leucylprolyl)
• cyclo(pro-leu)
• cyclo-(D-prolyl-L-leucyl)
• cyclo-Pro-Leu
• Pyrrolo[1,2-a]pyrazine-1,4-dione, hexahydro-3-(2-methylpropyl)-, (3R,8aR)-rel-

• Inchi： 1S/C11H18N2O2/c1-7(2)6-8-11(15)13-5-3-4-9(13)10(14)12-8/h7-9H,3-6H2,1-2H3,(H,12,14)/t8-,9-/m1/s1
• InChI Key： SZJNCZMRZAUNQT-RKDXNWHRSA-N
• SMILES： [C@]12([H])CCCN1C(=O)[C@@H](CC(C)C)NC2=O

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Melting Point: 240 °C
• Boiling Point: 427.6±34.0 °C(Predicted)
• pka: 13.27±0.40(Predicted)